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Compound of Interest

Compound Name: Eupalinolide B

Cat. No.: B1142207 Get Quote

An In-depth Overview of the Chemical Structure, Physicochemical Properties, and Biological

Activities of a Promising Sesquiterpenoid Lactone

Introduction
Eupalinolide B is a sesquiterpenoid lactone, a class of naturally occurring compounds known

for their diverse and potent biological activities. Isolated from the plant Eupatorium

lindleyanum, Eupalinolide B has garnered significant interest within the scientific community

for its potential therapeutic applications, particularly in oncology and immunology. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological functions of Eupalinolide B, with a focus on its mechanisms

of action and relevant experimental protocols.

Chemical Structure and Physicochemical Properties
Eupalinolide B is a germacrane-type sesquiterpenoid, characterized by a ten-membered

carbocyclic ring. Its complex structure features multiple chiral centers and functional groups

that contribute to its biological activity.

Table 1: Chemical and Physical Properties of Eupalinolide B
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Property Value Source(s)

IUPAC Name

(3aR,4R,6Z,9S,10Z,11aR)-9-

Acetoxy-6-(acetoxymethyl)-10-

methyl-3-methylene-2-oxo-

2,3,3a,4,5,8,9,11a-

octahydrocyclodeca[b]furan-4-

yl (2E)-4-hydroxy-2-methylbut-

2-enoate

[1]

CAS Number 877822-40-7 [1]

Molecular Formula C₂₄H₃₀O₉ [1]

Molecular Weight 462.49 g/mol [1]

Physical Description
White to off-white crystalline

powder or colorless oil.
[1]

Boiling Point 618.6 ± 55.0 °C (Predicted) [1]

Density 1.24 ± 0.1 g/cm³ (Predicted) [1]

Solubility

Soluble in DMSO (60 mg/mL),

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone,

Methanol, and Ethanol.[1][2]

In Vivo Formulation

A solution of 2 mg/mL can be

prepared using 10% DMSO,

40% PEG300, 5% Tween 80,

and 45% Saline.[2]

Storage

Store as a powder at -20°C for

up to 3 years. In solvent, store

at -80°C for up to 1 year.[2]

Spectral Data: The structural elucidation of Eupalinolide B has been confirmed through

various spectroscopic techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry. While

specific spectral data is not readily available in public databases, these methods are crucial for

the identification and purity assessment of the compound.
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Biological Activities and Signaling Pathways
Eupalinolide B exhibits a range of biological activities, with its anti-cancer and anti-

inflammatory properties being the most extensively studied.

Anti-Cancer Activity
Eupalinolide B has demonstrated potent cytotoxic effects against a variety of cancer cell lines,

including pancreatic, hepatic, and laryngeal cancer.[3] Its anti-tumor mechanisms are

multifaceted and involve the modulation of several key signaling pathways.

1. Induction of Apoptosis and Cell Cycle Arrest: Eupalinolide B induces programmed cell

death (apoptosis) in cancer cells.[4] It can also arrest the cell cycle at the S phase, thereby

inhibiting cell proliferation.

2. Generation of Reactive Oxygen Species (ROS): The compound has been shown to elevate

intracellular levels of reactive oxygen species (ROS), which can lead to oxidative stress and

subsequent cell death.[3] This ROS generation is linked to the activation of the Endoplasmic

Reticulum (ER) stress-JNK signaling pathway.

3. Induction of Cuproptosis and Ferroptosis: Recent studies suggest that Eupalinolide B can

induce novel forms of programmed cell death, including cuproptosis (a copper-dependent cell

death) and ferroptosis (an iron-dependent form of non-apoptotic cell death).[3]

4. Inhibition of NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a

critical regulator of inflammation and cell survival, and its dysregulation is common in many

cancers. Eupalinolide B has been shown to inhibit the NF-κB signaling pathway.[5][6]

Figure 1. Simplified diagram of Eupalinolide B's inhibition of the NF-κB signaling pathway.

5. Inhibition of STAT3 Signaling Pathway: The Signal Transducer and Activator of Transcription

3 (STAT3) is another key protein involved in tumor cell proliferation, survival, and metastasis.

Eupalinolide B and related compounds have been identified as inhibitors of the STAT3

pathway.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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